3-O-Benzyl Estrone
3-O-Benzyl Estrone
Brand Name:
Vulcanchem
CAS No.:
858-98-0
VCID:
VC0030848
InChI:
InChI=1S/C25H28O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10,15,21-23H,7,9,11-14,16H2,1H3/t21-,22-,23+,25+/m1/s1
SMILES:
CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5
Molecular Formula:
C25H28O2
Molecular Weight:
360.5 g/mol
3-O-Benzyl Estrone
CAS No.: 858-98-0
Reference Standards
VCID: VC0030848
Molecular Formula: C25H28O2
Molecular Weight: 360.5 g/mol
CAS No. | 858-98-0 |
---|---|
Product Name | 3-O-Benzyl Estrone |
Molecular Formula | C25H28O2 |
Molecular Weight | 360.5 g/mol |
IUPAC Name | (8R,9S,13S,14S)-13-methyl-3-phenylmethoxy-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one |
Standard InChI | InChI=1S/C25H28O2/c1-25-14-13-21-20-10-8-19(27-16-17-5-3-2-4-6-17)15-18(20)7-9-22(21)23(25)11-12-24(25)26/h2-6,8,10,15,21-23H,7,9,11-14,16H2,1H3/t21-,22-,23+,25+/m1/s1 |
Standard InChIKey | MSINETGATWEUAB-AHCIIZGASA-N |
Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CCC2=O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
Canonical SMILES | CC12CCC3C(C1CCC2=O)CCC4=C3C=CC(=C4)OCC5=CC=CC=C5 |
Appearance | Powder |
Synonyms | 3-(Phenylmethoxy)-estra-1,3,5(10)-trien-17-one; 3-(Benzyloxy)-estra-1,3,5(10)-trien-17-one; 3-(Benzyloxy)estra-1,3,5(10)-trien-17-one; 3-Benzyloxyestra-1,3,5(10)triene-17-one; 3-O-Benzylestrone; BLE 99049; Estrone 3-Benzyl Ether; Estrone Benzyl Ether |
PubChem Compound | 11132151 |
Last Modified | Nov 11 2021 |
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